Cas no 868212-51-5 (4-(diethylsulfamoyl)-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide)

• Product Name: 4-(diethylsulfamoyl)-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide
• CAS No: 868212-51-5
• MF: C₂₂H₂₅N₅O₅S₂
• MW: 503.594402074814
• CID: 6527425
• Update Time: 2025-07-23

4-(diethylsulfamoyl)-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(diethylsulfamoyl)-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide
• 4-(diethylsulfamoyl)-N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]benzamide

• Inchi： 1S/C22H25N5O5S2/c1-4-27(5-2)34(31,32)20-10-6-17(7-11-20)21(28)25-18-8-12-19(13-9-18)33(29,30)26-22-23-15-14-16(3)24-22/h6-15H,4-5H2,1-3H3,(H,25,28)(H,23,24,26)
• InChI Key： YVMSHXGQLSGPFG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NC2=NC=CC(C)=N2)(=O)=O)C=C1)(=O)C1=CC=C(S(N(CC)CC)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-(diethylsulfamoyl)-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide

Introduction to 4-(diethylsulfamoyl)-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide (CAS No. 868212-51-5)

4-(diethylsulfamoyl)-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide, identified by its CAS number 868212-51-5, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by multiple sulfamoyl groups and a benzamide core, which are known for their diverse biological activities. The structural features of this molecule make it a promising candidate for further investigation in drug discovery and therapeutic applications.

The molecular structure of 4-(diethylsulfamoyl)-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide consists of a benzamide moiety linked to a phenyl ring substituted with a sulfamoyl group, further connected to a pyrimidine derivative. This intricate arrangement of functional groups suggests potential interactions with biological targets, making it an interesting subject for pharmacological studies. The presence of multiple sulfamoyl groups enhances the compound's solubility and reactivity, which are critical factors in drug design and development.

In recent years, there has been growing interest in molecules containing sulfamoyl groups due to their broad spectrum of biological activities. Sulfamoyl compounds have been widely studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 4-(diethylsulfamoyl)-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide may contribute to its unique pharmacological profile, potentially making it effective against various diseases.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The combination of a benzamide core and multiple sulfamoyl groups provides multiple sites for interaction with biological targets, including enzymes and receptors. This feature is particularly valuable in the design of selective inhibitors, which are crucial for achieving therapeutic efficacy while minimizing side effects.

Recent studies have highlighted the importance of sulfamoyl compounds in modulating cellular signaling pathways. For instance, sulfamoylated derivatives have been shown to interfere with key enzymes involved in cancer progression, such as kinases and proteases. The structural motif present in 4-(diethylsulfamoyl)-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide aligns well with these findings, suggesting that it may exhibit similar mechanisms of action.

The pyrimidine derivative in the structure of this compound adds another layer of complexity and potential functionality. Pyrimidine-based scaffolds are well-known for their role in nucleic acid metabolism and have been extensively explored in the development of antiviral and anticancer agents. The incorporation of a 4-methylpyrimidin-2-yl group into the molecular framework of 4-(diethylsulfamoyl)-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide may enhance its binding affinity to specific biological targets, thereby improving its pharmacological activity.

From a synthetic chemistry perspective, the preparation of 4-(diethylsulfamoyl)-N-{4-(4-methylpyrimidin-2-yl)sulfamoylphenyl}benzamide presents an interesting challenge due to the complexity of its structure. The synthesis involves multiple steps, including the introduction and modification of sulfamoyl groups, as well as the coupling of different molecular fragments. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, may be employed to achieve high yields and purity.

The pharmacokinetic properties of this compound are also worth considering. The presence of multiple polar functional groups suggests good solubility in aqueous media, which is favorable for oral administration. Additionally, the structural features may influence metabolic stability and distribution within the body. These factors are critical for determining the bioavailability and therapeutic window of potential drug candidates.

In conclusion, 868212-51-5 represents a structurally complex and biologically intriguing molecule with significant potential in pharmaceutical research. Its unique combination of sulfamoyl groups and a pyrimidine derivative makes it an attractive candidate for further exploration in drug discovery efforts aimed at developing new therapies for various diseases.